4-{4-[4-(5,6-Dimethylpyrimidin-4-yl)piperazin-1-yl]pyrimidin-2-yl}morpholine

• IUPAC Name: 4-[4-[4-(5,6-dimethylpyrimidin-4-yl)piperazin-1-yl]pyrimidin-2-yl]morpholine
• InChI: InChI=1S/C18H25N7O/c1-14-15(2)20-13-21-17(14)24-7-5-23(6-8-24)16-3-4-19-18(22-16)25-9-11-26-12-10-25/h3-4,13H,5-12H2,1-2H3
• InChI Key: JVHJASSXYFMRKZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=CN=C1N2CCN(CC2)C3=NC(=NC=C3)N4CCOCC4)C
• Molecular Formula: C18H25N7O
• Molecular Weight: 355.4 g/mol

Description

The compound “4-{4-[4-(5,6-Dimethylpyrimidin-4-yl)piperazin-1-yl]pyrimidin-2-yl}morpholine” is a heterocyclic compound that contains pyrimidine, morpholine, and piperazine. It’s presumed that molecules containing all these three heterocycles as a part of their structures would exhibit promising biological activity.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. A series of 4-(7,7-dimethyl-4-(piperazin-1-yl)-5,6,7,8-tetrahydroquinazolin-2-yl)morpholine substituted sulfonamide and urea derivatives has been synthesized and characterized using spectral techniques.

Chemical Reactions Analysis

The major route of metabolism for similar compounds was due to hydroxylation at the 5′ position of the pyrimidine ring. Other metabolic pathways included amide hydrolysis, N-dealkylation at the piperazine nitrogen, and an unusual metabolite resulting from scission of the pyrimidine ring.